Cas no 17379-08-7 (N,N-dimethyl-3-(1,2,4,5-tetrahydro-3H-3-benzazepin-3-yl)propan-1-amine dihydrochloride)

• Product Name: N,N-dimethyl-3-(1,2,4,5-tetrahydro-3H-3-benzazepin-3-yl)propan-1-amine dihydrochloride
• CAS No: 17379-08-7
• MF: C₁₅H₂₆Cl₂N₂
• MW: 305.286342144012
• CID: 1358733
• PubChem ID: 205108
• Update Time: 2025-04-20

N,N-dimethyl-3-(1,2,4,5-tetrahydro-3H-3-benzazepin-3-yl)propan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-3-(1,2,4,5-tetrahydro-3H-3-benzazepin-3-yl)propan-1-amine dihydrochloride
• N,N-dimethyl-3-(1,2,4,5-tetrahydro-3-benzazepin-3-yl)propan-1-amine,dihydrochloride
• 3-(3-Dimethylaminopropyl)-2,3,4,5-tetrahydro-1H-3-benzazepine dihydrochloride
• 17379-08-7
• DTXSID50169656
• 1H-3-Benzazepine, 2,3,4,5-tetrahydro-3-(3-(dimethylamino)propyl)-, dihydrochloride
• 2,3,4,5-Tetrahydro-3-(3-(dimethylamino)propyl)-1H-3-benzazepine dihydrochloride

• Inchi： 1S/C15H24N2.2ClH/c1-16(2)10-5-11-17-12-8-14-6-3-4-7-15(14)9-13-17;;/h3-4,6-7H,5,8-13H2,1-2H3;2*1H
• InChI Key： CZKQTJXTLSQFMN-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCCN(C)C)CCC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 304.14758
• Monoisotopic Mass: 304.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• Boiling Point: 341.3°C at 760 mmHg
• Flash Point: 147.9°C
• PSA: 6.48